Cas no 1396847-79-2 (N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396847-79-2
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 6153076
• PubChem ID: 71791255
• Update Time: 2025-10-30

N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0538729-1
• F6237-0029
• AKOS024541208
• N,N-bis(2-hydroxyethyl)-2-phenyltetrazole-5-carboxamide
• CHEMBL3439911
• 1396847-79-2
• N,N-bis(2-hydroxyethyl)-2-phenyl-2H-tetrazole-5-carboxamide

• Inchi： 1S/C12H15N5O3/c18-8-6-16(7-9-19)12(20)11-13-15-17(14-11)10-4-2-1-3-5-10/h1-5,18-19H,6-9H2
• InChI Key： XFPAYIVSIMIZSD-UHFFFAOYSA-N
• SMILES： OCCN(C(C1N=NN(C2C=CC=CC=2)N=1)=O)CCO

Computed Properties

• Exact Mass: 277.11748936g/mol
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1396847-79-2 and Product Name: N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

The compound with the CAS number 1396847-79-2 and the product name N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of multiple functional groups, including hydroxyl and amide moieties, makes this molecule a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in tetrazole-based compounds due to their diverse pharmacological profiles. The N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide structure combines the stability of the tetrazole ring with the bioavailability-enhancing properties of the bis(2-hydroxyethyl) side chains. This combination has led to its investigation in various therapeutic areas, particularly in the treatment of inflammatory and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential role as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, and the development of novel anti-inflammatory molecules is crucial for addressing these conditions. Preliminary studies have indicated that N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide exhibits inhibitory effects on key inflammatory pathways such as NF-κB and MAPK. These findings are particularly intriguing given the compound's ability to modulate cytokine production and reduce oxidative stress in cellular models.

Furthermore, the compound has shown promise in preclinical trials as a potential treatment for neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal dysfunction and death. The N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide molecule has been found to protect against neurotoxicity induced by beta amyloid aggregation and oxidative stress in neuronal cell lines. These effects are attributed to its ability to enhance mitochondrial function and reduce neuroinflammation.

The structural features of N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide also contribute to its potential as a scaffold for further drug design. The presence of both hydroxyl and amide groups provides multiple sites for chemical modification, allowing for the development of derivatives with enhanced pharmacokinetic properties. This flexibility is particularly valuable in medicinal chemistry efforts aimed at optimizing potency, selectivity, and bioavailability.

Recent advances in computational chemistry have further facilitated the investigation of this compound's biological activity. Molecular docking studies have revealed that N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide interacts with several key targets relevant to inflammation and neurodegeneration. These interactions include enzymes involved in prostaglandin synthesis and receptors mediating pain perception. Such insights have guided the design of more targeted analogs with improved therapeutic profiles.

The synthesis of N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide presents an interesting challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have enabled researchers to obtain high-purity samples suitable for biological testing.

In conclusion,N,N-bis(2-hydroxyethyl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a promising therapeutic agent with significant potential in treating inflammatory and neurodegenerative diseases. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve,N,N-bis(2-hydroxyethyl)- phenyl H-1,

The future prospects for this compound are exciting,as ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications.